Cas no 17882-43-8 (Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)-)

• Product Name: Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)-
• CAS No: 17882-43-8
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 1366689
• PubChem ID: 10534862
• Update Time: 2025-11-06

Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)-
• SCHEMBL17067705
• (-)-Isopulegone
• Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S-trans)-
• Isopulegone, (-)-
• EN300-6479877
• UNII-AHQ6120987
• 29606-79-9
• DTXSID101318152
• Q27273928
• (2S,5R)-5-METHYL-2-(PROP-1-EN-2-YL)CYCLOHEXAN-1-ONE
• Isopulegone
• 2-Isopropenyl-5-methylcyclohexanone #
• AKOS040735537
• AHQ6120987
• NS00051903
• EN300-6479323
• p-Menth-8-en-3-one, (1R,4S)-(-)-
• RMIANEGNSBUGDJ-BDAKNGLRSA-N
• 17882-43-8
• rac-(2R,5S)-5-methyl-2-(prop-1-en-2-yl)cyclohexan-1-one
• (-)isopulegone
• (2S,5R)-5-methyl-2-prop-1-en-2-ylcyclohexan-1-one

• Inchi： 1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h8-9H,1,4-6H2,2-3H3/t8-,9+/m1/s1
• InChI Key： RMIANEGNSBUGDJ-BDAKNGLRSA-N
• SMILES： O=C1C[C@H](C)CC[C@H]1C(=C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)-

Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R) and its Significance in Modern Chemical Biology

The compound identified by the CAS number 17882-43-8, known scientifically as Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R), represents a fascinating molecule with a rich structural framework and diverse potential applications in the realm of chemical biology. This bicyclic ketone derivative exhibits a unique stereochemistry that makes it particularly intriguing for researchers exploring novel synthetic pathways and biological interactions.

At the core of its molecular architecture lies a cyclohexane ring substituted with a methyl group at the 5-position and an isopropenyl group at the 2-position. The specific stereochemistry denoted by the (2S,5R) configuration further refines its identity, distinguishing it from other isomers that might share similar functional groups but differ in spatial arrangement. This precise three-dimensional arrangement is not merely a matter of chemical nomenclature; it plays a crucial role in determining the compound's reactivity and its potential interactions with biological targets.

In recent years, the field of chemical biology has witnessed an increasing interest in molecules that can modulate biological processes through selective interactions. The structural features of Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R) make it a promising candidate for such applications. The presence of both a ketone group and an alkene moiety provides multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. This versatility is particularly valuable in drug discovery efforts, where molecules must navigate complex biological systems to exert their desired effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In synthetic organic chemistry, cyclohexanone derivatives are frequently employed as intermediates in the preparation of natural products and pharmacologically active compounds. The specific stereochemistry of (2S,5R)-Cyclohexanone, 5-methyl-2-(1-methylethenyl)- ensures that any derivatives synthesized from it will inherit this configuration, which can be critical for maintaining biological activity. This feature has garnered attention from researchers seeking to develop enantioselective synthetic methods that preserve stereochemical integrity throughout multi-step syntheses.

Recent advancements in computational chemistry have also highlighted the significance of molecular conformation in predicting biological activity. Studies using molecular modeling techniques have demonstrated that the rigid bicyclic structure of Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R) allows it to adopt specific conformations that may enhance binding affinity to target proteins or enzymes. These insights are particularly relevant in the development of enzyme inhibitors or modulators, where precise molecular recognition is essential. The ability to predict and manipulate these interactions computationally has accelerated the discovery process in drug development pipelines.

The compound's utility extends beyond synthetic applications; it also serves as a valuable tool for studying fundamental biochemical processes. Researchers investigating enzyme mechanisms have utilized derivatives of Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R) to probe how stereochemistry influences reaction outcomes. For instance, studies on cytochrome P450 enzymes have shown that subtle differences in substrate structure can lead to significant variations in catalytic efficiency and product selectivity. Such investigations not only deepen our understanding of enzymatic processes but also inform the design of more effective therapeutic agents.

Moreover, the growing interest in green chemistry has prompted researchers to explore sustainable methods for synthesizing complex molecules like Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R). Catalytic processes that minimize waste and energy consumption are particularly desirable in industrial applications. Recent reports have highlighted the use of biocatalysts—enzymes derived from living organisms—to achieve high selectivity and yield in the synthesis of this compound. Such approaches align with broader efforts to develop environmentally friendly chemical processes that reduce reliance on traditional petrochemical feedstocks.

The pharmaceutical industry has also shown keen interest in Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R) due to its potential as an intermediate in producing active pharmaceutical ingredients (APIs). Its structural motif is reminiscent of several known drugs that exhibit desirable pharmacological properties. By leveraging this compound as a starting point, chemists can rapidly explore new chemical spaces without having to reinvent fundamental synthetic strategies from scratch. This approach has led to several promising candidates entering preclinical development pipelines for treating various diseases.

In conclusion,Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, particularly with its (2S,5R) stereochemistry, represents a versatile and multifaceted molecule with significant implications for chemical biology and drug discovery. Its unique structural features offer opportunities for innovative synthetic methodologies while providing insights into biological mechanisms at the molecular level. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific exploration, driving advancements across multiple disciplines.